Cas no 50704-43-3 (6-O-Methyl-d3-guanine)

• Product Name: 6-O-Methyl-d3-guanine
• CAS No: 50704-43-3
• MF: C₆H₇N₅O
• MW: 168.171164751053
• CID: 934143
• PubChem ID: 46782256
• Update Time: 2025-04-19

6-O-Methyl-d3-guanine Chemical and Physical Properties

Names and Identifiers

• 6-O-Methyl-d3-guanine
• 6-O-Methyl-d3-guanin
• 6-(trideuteriomethoxy)-7H-purin-2-amine
• DTXSID10676033
• HY-W013591S
• AKOS030254477
• 50704-43-3
• 6-[(~2~H_3_)Methyloxy]-7H-purin-2-amine
• 6-(Methoxy-d3)-9H-purin-2-amine
• 6-(?H?)methoxy-7H-purin-2-amine
• 6-O-Methyl-d3-guanine, 99 atom % D, 97% (CP)
• 6-O-Methyl-guanine-d3
• 2-Amino-6-(methox-d3)-ypurine
• CS-0203257

• Inchi： 1S/C6H7N5O/c1-12-5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11)/i1D3
• InChI Key： BXJHWYVXLGLDMZ-FIBGUPNXSA-N
• SMILES： O(C([2H])([2H])[2H])C1C2=C(N=C(N)N=1)N=CN2

Computed Properties

• Exact Mass: 168.08400
• Monoisotopic Mass: 168.08389010g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Melting Point: 230-2350C (dec.)
• PSA: 89.71000
• LogP: 0.52490